2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile
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Description
2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile is a nitrile-containing organic compound featuring a methanesulfonyl (mesyl) group at position 2 and a pyrimidin-2-yl substituent at position 2.
Properties
Molecular Formula |
C8H7N3O3S |
|---|---|
Molecular Weight |
225.23 g/mol |
IUPAC Name |
2-methylsulfonyl-3-oxo-3-pyrimidin-2-ylpropanenitrile |
InChI |
InChI=1S/C8H7N3O3S/c1-15(13,14)6(5-9)7(12)8-10-3-2-4-11-8/h2-4,6H,1H3 |
InChI Key |
MIANTCUNPBVACQ-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)C(C#N)C(=O)C1=NC=CC=N1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile typically involves multi-step organic reactions. One common method includes the reaction of pyrimidine derivatives with methanesulfonyl chloride under controlled conditions . The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product’s purity and yield.
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidized derivatives.
Reduction: Reduction reactions can modify the compound’s functional groups, leading to different reduced products.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions . The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction can produce different alcohols or amines.
Scientific Research Applications
2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile has several scientific research applications, including:
Chemistry: Used as a building block in organic synthesis and the development of new chemical compounds.
Biology: Studied for its potential biological activities and interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of its use .
Comparison with Similar Compounds
Table 1: Key Structural Features and Hypothesized Properties
Key Observations:
Electrophilicity and Reactivity :
- The mesyl group in the target compound increases electrophilicity at the carbonyl and nitrile groups compared to electron-donating substituents (e.g., pyrrolidinyl in 3a). This may enhance reactivity in nucleophilic substitution or cyclization reactions .
- In contrast, compounds like 3d (benzyl) or 3k (pyridinyl) lack strong electron-withdrawing groups, resulting in slower reaction kinetics.
Pyrrolidinyl-substituted 3a, with its cyclic amine, likely exhibits higher aqueous solubility due to protonation at physiological pH.
Biological Activity: highlights bio-evaluation of analogs like 3a–3l, suggesting that substituents directly influence target affinity. The target compound’s mesyl group could act as a leaving group, enabling covalent interactions with biological targets, a feature absent in non-sulfonylated analogs .
Structural Complexity: Compound 9 () demonstrates how sterically demanding substituents (e.g., phosphino-tetrahydrofuran) drastically alter applications, favoring catalytic or coordination roles over bioactivity .
Research Findings and Limitations
- Synthetic Routes: The target compound’s synthesis likely requires conditions distinct from those in (e.g., ethanol/piperidine at 0–5°C) due to the mesyl group’s sensitivity to nucleophilic attack.
- Theoretical studies could predict its stability and reactivity relative to analogs.
- Crystallography : If structural data exist, tools like SHELX () would resolve conformational details, such as planarity of the pyrimidine ring or mesyl group orientation .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
